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Compound of Interest

Compound Name: (R)-HH2853

Cat. No.: B12424017 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling (R)-HH2853 must adhere to strict disposal protocols to ensure laboratory safety and

environmental compliance. As a novel research chemical, (R)-HH2853 should be treated as

hazardous waste in the absence of specific degradation and disposal studies. This guide

provides a step-by-step operational plan for its proper disposal.

Core Principles of (R)-HH2853 Waste Management
Due to the lack of specific data on the environmental fate and toxicity of (R)-HH2853, a

precautionary approach is mandatory. All waste streams containing this compound, including

pure substance, contaminated labware, and solutions, must be segregated and disposed of

through a licensed hazardous waste management vendor. Under no circumstances should (R)-
HH2853 or its contaminated materials be disposed of in standard laboratory trash or down the

sanitary sewer.

Quantitative Data Summary
While specific disposal-related quantitative data for (R)-HH2853 is not publicly available, the

following table summarizes its key chemical identifiers, which are crucial for proper waste

manifest documentation.
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Chemical Identifier Value

Chemical Name (R)-HH2853

Synonyms EZH1/2 inhibitor HH2853

Molecular Formula C₃₁H₃₆F₃N₇O₃[1]

Molecular Weight 611.67 g/mol [1]

CAS Number 2202678-06-4 (R-isomer)[1]

Experimental Protocols
Currently, there are no publicly available, validated experimental protocols for the chemical

neutralization or degradation of (R)-HH2853 for disposal purposes. Therefore, all disposal

procedures must rely on established hazardous waste management practices.

Step-by-Step Disposal Procedures
1. Waste Identification and Segregation:

Solid Waste: Collect unused or expired (R)-HH2853 powder in its original container or a

clearly labeled, compatible container. Any chemically contaminated personal protective

equipment (PPE), such as gloves and lab coats, as well as consumables like weigh boats,

pipette tips, and centrifuge tubes, must be disposed of as solid hazardous waste.

Liquid Waste: Solutions containing (R)-HH2853 should be collected in a dedicated, sealed,

and chemically resistant waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Sharps Waste: Needles, syringes, or other sharps contaminated with (R)-HH2853 must be

placed in a designated, puncture-proof sharps container for hazardous chemical waste.

2. Containerization and Labeling:

All waste containers must be in good condition and compatible with the chemical nature of

(R)-HH2853.
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Label all waste containers clearly with "Hazardous Waste" and the full chemical name: "(R)-
HH2853".

Include the approximate concentration and quantity of the waste.

Follow all institutional and local regulations for hazardous waste labeling.

3. Storage:

Store waste containers in a designated satellite accumulation area (SAA) that is at or near

the point of generation.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Secondary containment should be used for all liquid waste containers to prevent spills.

4. Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of (R)-
HH2853 waste.

Do not attempt to treat or dispose of the chemical waste independently.

All disposal must be conducted by a licensed hazardous waste disposal company.

Mandatory Visualizations
The following diagrams illustrate the recommended workflow for the proper disposal of (R)-
HH2853 and its signaling pathway context.
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Caption: Workflow for the proper disposal of (R)-HH2853 waste.
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Caption: (R)-HH2853 inhibits EZH1/2, leading to decreased tumor cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of (R)-HH2853: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424017#r-hh2853-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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